2H-1-Benzopyran-2-one, 7-((2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)oxy)-4-methyl-
2H-1-Benzopyran-2-one, 7-((2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)oxy)-4-methyl-
Brand Name:
Vulcanchem
CAS No.:
37067-30-4
VCID:
VC0013738
InChI:
InChI=1S/C18H21NO8/c1-8-5-14(22)26-12-6-10(3-4-11(8)12)25-18-15(19-9(2)21)17(24)16(23)13(7-20)27-18/h3-6,13,15-18,20,23-24H,7H2,1-2H3,(H,19,21)/t13-,15-,16-,17-,18?/m1/s1
SMILES:
CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)O)O)NC(=O)C
Molecular Formula:
C18H21NO8
Molecular Weight:
379.4 g/mol
2H-1-Benzopyran-2-one, 7-((2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)oxy)-4-methyl-
CAS No.: 37067-30-4
Reference Standards
VCID: VC0013738
Molecular Formula: C18H21NO8
Molecular Weight: 379.4 g/mol
CAS No. | 37067-30-4 |
---|---|
Product Name | 2H-1-Benzopyran-2-one, 7-((2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)oxy)-4-methyl- |
Molecular Formula | C18H21NO8 |
Molecular Weight | 379.4 g/mol |
IUPAC Name | N-[(3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-methyl-2-oxochromen-7-yl)oxyoxan-3-yl]acetamide |
Standard InChI | InChI=1S/C18H21NO8/c1-8-5-14(22)26-12-6-10(3-4-11(8)12)25-18-15(19-9(2)21)17(24)16(23)13(7-20)27-18/h3-6,13,15-18,20,23-24H,7H2,1-2H3,(H,19,21)/t13-,15-,16-,17-,18?/m1/s1 |
Standard InChIKey | QCTHLCFVVACBSA-JVNHZCFISA-N |
Isomeric SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)NC(=O)C |
SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)O)O)NC(=O)C |
Canonical SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)O)O)NC(=O)C |
Synonyms | 4-methylumbelliferyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside 4-methylumbelliferyl 2-acetamido-2-deoxy-beta-D-glucopyranoside 4-methylumbelliferyl-N-acetyl-beta-D-glucosaminide 4-methylumbelliferyl-N-acetyl-beta-glucosamine 4-methylumbelliferyl-N-acetylglucosaminide 4-MU-Glc-NAc 4-MUAG MUABG |
PubChem Compound | 121923 |
Last Modified | Nov 11 2021 |
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